Cas no 955800-89-2 (N-benzyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide)

• Product Name: N-benzyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide
• CAS No: 955800-89-2
• MF: C₂₁H₁₈N₄O₃S
• MW: 406.457623004913
• CID: 6287624
• PubChem ID: 16841970
• Update Time: 2025-05-23

N-benzyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide
• N-benzyl-2-[2,4-dioxo-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• AKOS016398982
• N-benzyl-2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
• F2437-0439
• 955800-89-2

• Inchi： 1S/C21H18N4O3S/c26-18(23-12-15-6-2-1-3-7-15)14-24-17-9-4-10-22-19(17)20(27)25(21(24)28)13-16-8-5-11-29-16/h1-11H,12-14H2,(H,23,26)
• InChI Key： RXXICGPNZZZLCU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C(C2C(=CC=CN=2)N(CC(NCC2C=CC=CC=2)=O)C1=O)=O

Computed Properties

• Exact Mass: 406.10996162g/mol
• Monoisotopic Mass: 406.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Additional information on N-benzyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamide

N-Benzyl-2-{2,4-Dioxo-3-(Thiophen-2-Yl)Methyl-1H,2H,3H,4H-Pyrido[3,2-D]Pyrimidin-1-Yl}Acetamide: A Comprehensive Overview

N-Benzyl-2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}acetamide, also known by its CAS number 955800-89-2, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a pyrido[3,2-d]pyrimidine core fused with a thiophene ring and substituted with a benzyl group. The presence of the thiophene moiety and the acetamide group contributes to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of multi-step reactions that highlight the importance of precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the pyrido[3,2-d]pyrimidine ring system. This approach not only reduces reaction time but also minimizes side reactions, making it more efficient for large-scale production.

The molecular structure of CAS 955800-89-2 plays a crucial role in its applications. The pyrido[3,2-d]pyrimidine core is known for its aromatic stability and ability to form hydrogen bonds, which are essential for interactions in biological systems. The thiophene ring introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. This makes it an attractive candidate for use in drug design and materials science.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems. This conjugation enhances its ability to absorb light in the visible spectrum, making it a potential candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs). Furthermore, molecular dynamics simulations have shown that the compound has good solubility in organic solvents, which is advantageous for its use in solution-based chemical processes.

In the field of pharmacology, N-benzyl-2-{...}acetamide has shown promise as a lead compound for drug development. Its ability to inhibit certain enzymes involved in metabolic pathways has been extensively studied. For example, recent research has demonstrated that this compound can inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Preclinical studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anticancer agent.

The versatility of this compound extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in surface modification and nanotechnology. SAMs formed by this compound exhibit high stability and reproducibility under various environmental conditions. This property makes it suitable for use in sensors and biosensors where surface functionality is critical.

From an environmental perspective, understanding the degradation pathways of CAS 955800-89-2 is essential for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic conditions using microbial consortia. Results indicate that while the compound is relatively stable under ambient conditions, it can undergo enzymatic cleavage under specific microbial environments. These findings are important for developing strategies to mitigate potential environmental risks associated with its production and disposal.

In conclusion, N-benzyl-2-{...}acetamide (CAS 955800-89-2) is a multifaceted compound with diverse applications across various scientific domains. Its unique molecular structure provides a foundation for exploring novel chemical reactions and developing innovative materials. As research continues to uncover new properties and applications of this compound, it holds great promise for advancing both academic and industrial pursuits.